molecular formula C20H27N3O3 B5531525 8-[3-(3,4-dihydroquinolin-1(2H)-yl)-3-oxopropyl]-3-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one

8-[3-(3,4-dihydroquinolin-1(2H)-yl)-3-oxopropyl]-3-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one

Cat. No. B5531525
M. Wt: 357.4 g/mol
InChI Key: RWMAUGGBNQBGIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The chemical compound "8-[3-(3,4-dihydroquinolin-1(2H)-yl)-3-oxopropyl]-3-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one" belongs to a class of compounds known for their potential pharmacological properties. These compounds are characterized by their unique spirocyclic structure, incorporating elements of quinoline and diazaspiro[4.5]decan-2-one frameworks.

Synthesis Analysis

Synthesis of this compound and related structures typically involves the Michael addition reaction of hydroxyurea or methylhydrazine to alpha, beta-unsaturated esters followed by a cyclization reaction. This method allows for the creation of a diverse array of derivatives by altering the substituents on the spirocyclic core or the quinoline moiety, facilitating the exploration of structure-activity relationships (Tsukamoto et al., 1995).

Molecular Structure Analysis

The molecular structure of these compounds, as determined by X-ray crystallography, reveals a spirocyclic system that incorporates a quinoline unit and a 1-oxa-3,8-diazaspiro[4.5]decan-2-one skeleton. This configuration is crucial for their biological activity and interaction with biological targets (Fun et al., 2011).

Chemical Reactions and Properties

These compounds exhibit a range of chemical behaviors based on their functional groups. For instance, the presence of the dihydroquinoline and diazaspiro[4.5]decan-2-one units affects their reactivity towards nucleophiles and electrophiles, as well as their acid-base properties. The chemical versatility of these compounds is demonstrated by their participation in reactions such as the Ritter reaction, which can further modify the spirocyclic core (Rozhkova et al., 2013).

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, based on the activities observed in related compounds .

properties

IUPAC Name

8-[3-(3,4-dihydro-2H-quinolin-1-yl)-3-oxopropyl]-3-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H27N3O3/c1-21-15-20(26-19(21)25)9-13-22(14-10-20)12-8-18(24)23-11-4-6-16-5-2-3-7-17(16)23/h2-3,5,7H,4,6,8-15H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RWMAUGGBNQBGIX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CC2(CCN(CC2)CCC(=O)N3CCCC4=CC=CC=C43)OC1=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H27N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

8-[3-(3,4-dihydroquinolin-1(2H)-yl)-3-oxopropyl]-3-methyl-1-oxa-3,8-diazaspiro[4.5]decan-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.